Cas no 149965-42-4 (Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester)
149965-42-4 structure
Product Name:Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester
CAS No:149965-42-4
MF:C11H12BrClO2
MW:291.568781852722
CID:3788461
PubChem ID:21757666
Update Time:2025-04-22
Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester
- Ethyl 5-bromo-2-chlorobenzenepropanoate
- 149965-42-4
- SCHEMBL9500194
- DTXSID601279533
-
- Inchi: 1S/C11H12BrClO2/c1-2-15-11(14)6-3-8-7-9(12)4-5-10(8)13/h4-5,7H,2-3,6H2,1H3
- InChI Key: FGPRMFCVYVRNPV-UHFFFAOYSA-N
- SMILES: C1(CCC(OCC)=O)=CC(Br)=CC=C1Cl
Computed Properties
- Exact Mass: 289.97092Da
- Monoisotopic Mass: 289.97092Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3Ų
Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013027845-250mg |
Ethyl 3-(5'-bromo-2'-chlorophenyl)propionate |
149965-42-4 | 97% | 250mg |
$470.40 | 2023-02-28 | |
| Alichem | A013027845-500mg |
Ethyl 3-(5'-bromo-2'-chlorophenyl)propionate |
149965-42-4 | 97% | 500mg |
$831.30 | 2023-02-28 | |
| Alichem | A013027845-1g |
Ethyl 3-(5'-bromo-2'-chlorophenyl)propionate |
149965-42-4 | 97% | 1g |
$1,564.50 | 2023-02-28 |
Benzenepropanoic acid, 5-bromo-2-chloro-, ethyl ester Related Literature
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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